Cas no 1207004-39-4 (2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1207004-39-4
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 5450522
• Update Time: 2025-06-03

2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-methoxyphenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C20H25N3O2S/c1-3-11-23-18(16-7-9-17(25-2)10-8-16)14-21-20(23)26-15-19(24)22-12-5-4-6-13-22/h3,7-10,14H,1,4-6,11-13,15H2,2H3
• InChI Key： JNZWEFMMJYPLJG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(CC=C)C(C2=CC=C(OC)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 1207004-39-4)

The compound 2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS: 1207004-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The presence of the imidazole and piperidine moieties in its structure suggests potential interactions with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated promising activity against certain cancer cell lines, with IC50 values in the low micromolar range, indicating its potential as a lead compound for further drug development.

One of the most significant advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have recently reported a novel, high-yield synthesis method that reduces the number of steps and improves overall yield, making the compound more accessible for further pharmacological evaluation. This method involves a key Suzuki-Miyaura coupling reaction to introduce the 4-methoxyphenyl group, followed by a thioether formation to complete the structure.

In terms of biological evaluation, recent studies have focused on understanding the compound's mechanism of action. Proteomic analyses suggest that it may exert its effects through the modulation of the NF-κB signaling pathway, which plays a crucial role in inflammation and cell survival. Additionally, molecular docking studies have predicted strong interactions with several protein targets, including IKKβ and PI3K, providing potential explanations for its observed biological activities.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. While it shows moderate oral bioavailability in animal models, researchers have identified potential metabolic liabilities, particularly related to the allyl group, which may undergo rapid oxidation. These findings have prompted the development of structural analogs with improved metabolic stability while maintaining the desired biological activity.

Looking forward, the compound (CAS: 1207004-39-4) represents a promising scaffold for the development of novel therapeutic agents. Current research efforts are focused on optimizing its structure-activity relationships, improving its drug-like properties, and exploring its potential in combination therapies. The growing body of evidence supporting its biological activity, coupled with advances in synthetic methodology, positions this compound as an important subject for continued investigation in chemical biology and drug discovery.